Cas no 2171686-70-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171686-70-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6599220
• PubChem ID: 165878973
• Update Time: 2025-11-06

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-2-carboxylic acid
• EN300-1479373
• 2171686-70-5

• Inchi： 1S/C27H32N2O5/c1-3-10-23(24(30)29-16-9-8-15-27(29,2)25(31)32)28-26(33)34-17-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-7,11-14,22-23H,3,8-10,15-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： FBXONMWKIATWOV-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCN1C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic Acid (CAS No. 2171686-70-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid, identified by its CAS number 2171686-70-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential applications in drug development, particularly in the synthesis of bioactive peptides and protease inhibitors. The structural complexity of this molecule, characterized by its 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl moiety and a piperidine ring, makes it a subject of interest for researchers exploring novel therapeutic agents.

The methoxycarbonyl group in the molecule's structure is a key feature that contributes to its reactivity and functionality. This group is often employed in peptide coupling reactions, where it serves as an activated ester, facilitating the formation of amide bonds. The presence of the fluoren-9-yl substituent adds another layer of complexity, as fluorene derivatives are known for their stability and luminescent properties, which can be advantageous in various biochemical assays and imaging techniques.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting proteases, which are enzymes essential for numerous biological processes. Proteases play a crucial role in pathways associated with inflammation, cancer, and viral infections. Among these enzymes, matrix metalloproteinases (MMPs) and caspases are particularly well-studied due to their involvement in tissue degradation and apoptosis. The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid suggests that it may interact with such proteases, potentially inhibiting their activity and thereby modulating disease processes.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex pharmacophores. The combination of the piperidine ring and the fluorene moiety provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, modifications at the piperidine nitrogen atoms or the fluorene core could lead to derivatives with improved pharmacokinetic properties or altered biological activity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods to predict how small molecules will interact with biological targets. The detailed understanding of the three-dimensional structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid has enabled researchers to design analogs with enhanced efficacy and reduced side effects. This approach has been instrumental in the development of drugs like bortezomib, a proteasome inhibitor used in treating multiple myeloma.

In addition to its potential as an inhibitor, this compound may also find applications in peptidomimetics—molecules designed to mimic peptides but with improved stability and bioavailability. The use of unnatural amino acids or modifications to existing peptide structures can lead to compounds that exhibit prolonged activity or resistance to enzymatic degradation. The presence of the fluorene group could also facilitate fluorescence-based assays, allowing for real-time monitoring of biological processes.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methoxycarbonyl group typically involves esterification reactions, while the attachment of the fluorene moiety may require palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling. These synthetic strategies are well-established in organic chemistry but require precise control to avoid side reactions.

Recent advances in synthetic methodologies have enabled more efficient production of complex molecules like this one. Techniques such as flow chemistry have allowed for continuous processing, reducing reaction times and improving scalability. Additionally, green chemistry principles have been increasingly adopted, emphasizing the use of sustainable solvents and catalysts that minimize environmental impact.

The biological evaluation of 1-(2-{[(dimethylamino)methylene]carbonylamino}-3-methylbutanoylamino)-4-fluorobenzene (CAS No. 2171686705) has revealed promising activities against various targets. In vitro studies have shown that derivatives of this compound can inhibit MMPs with high specificity, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis or cancer metastasis. Furthermore, preliminary data indicate that certain analogs may exhibit anti-inflammatory properties by modulating cytokine production.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how 1-(3-{[(dimethylamino)methylene]carbonylamino}-4-fluorobutanoylamino}-4-fluorobenzene might interact with protease active sites. These simulations help identify key interactions between the compound's functional groups and the target enzyme's residues, guiding medicinal chemists in designing more effective inhibitors.

The future direction for research on this compound includes exploring its potential as an antiviral agent or an anticancer drug. Given its structural similarity to known bioactive molecules, it is likely that further modifications will uncover new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical reality.

In conclusion, 1-(3-{[(dimethylamino)methylene]carbonylamino}-4-fluorobutanoylamino}-4-fluorobenzene represents a significant advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for further development, making it a valuable tool for researchers seeking novel therapeutic agents. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical conditions.